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Compound of Interest

Compound Name: 2-Methoxy-4'-nitrobenzophenone

CAS No.: 42495-50-1

Cat. No.: B1356294

Get Quote

Executive Summary: Operational Directives
Stop and Read: 2-Methoxy-4'-nitrobenzophenone (CAS 42495-50-1) is a nitro-aromatic

ketone.[1] While not classified as an explosive under standard transport regulations (unlike

polynitrated aromatics), the nitro group confers thermal instability potential, and the

benzophenone core suggests photo-activity and aquatic toxicity.

Immediate Disposal Actions:

Solids: Segregate into Hazardous Waste (Solid) - Toxic/Irritant.[1] Do not mix with strong

oxidizers or reducing agents.

Liquids: Dispose of as Non-Halogenated Organic Solvent Waste (unless dissolved in

DCM/Chloroform).

Critical Prohibition: Never dispose of this compound down the drain. It is toxic to aquatic life

with long-lasting effects (H411/H412).[1]
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Chemical Identity & Hazard Profile
To properly dispose of a chemical, you must understand what drives its reactivity. This

compound combines an electron-withdrawing nitro group with an electron-donating methoxy

group on a benzophenone scaffold.[1]

Parameter Technical Specification

Chemical Name 2-Methoxy-4'-nitrobenzophenone

CAS Number

42495-50-1 (Isomer specific); Note: Often

confused with 4-Methoxy isomer (CAS 1151-94-

6)

Molecular Formula C₁₄H₁₁NO₄

Physical State Yellow crystalline solid

Primary Hazards
Skin/Eye Irritant (H315, H319), STOT-SE

(H335), Aquatic Chronic (H411)

Flash Point
>100°C (Predicted) - Combustible but not

Flammable

Incompatibilities
Strong Bases (forms nitronate salts), Strong

Reducers (hydrazine/metal hydrides)

Scientist’s Insight: The nitro group at the 4' position is susceptible to reduction. If this waste is

inadvertently mixed with strong reducing agents (like Sodium Borohydride waste) in a closed

container, it can generate heat and pressure (exothermic reduction to amine). Always

segregate nitro-compounds from hydride waste streams.

Waste Classification Logic (RCRA & Global
Standards)
In the United States, this compound is not explicitly "P" or "U" listed under RCRA (40 CFR

261.33). However, it must be characterized by the generator based on its properties.

Characteristic of Ignitability (D001): Only if in a flammable solvent (Flash point <60°C).
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Characteristic of Reactivity (D003): Unlikely, but possible if mixed with strong initiators.

Toxicity: It does not leach heavy metals (D004-D011), but due to aquatic toxicity, it must be

incinerated.

Waste Stream Decision Tree
The following logic flow ensures you select the correct waste stream, preventing dangerous

cross-reactivity in the central accumulation area.

Start: Identify Waste Form

Is it a Solid/Powder?

Is it in Solution?

Segregate: Solid Organic Waste
(Toxic/Irritant)

Pure Chemical

Trace Contaminated
Gloves/Paper?

Consumables

Check Solvent Type

Final Disposition:
High-Temp Incineration

Solid Hazardous Debris

Yes

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(Acetone, MeOH, EtOAc)

No Halogens

Waste Stream A:
Halogenated Organic

Waste Stream B:
Non-Halogenated Organic
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Caption: Operational logic for segregating 2-Methoxy-4'-nitrobenzophenone waste streams

to ensure compatibility and compliance.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid (Expired or Excess)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar.[1] Avoid metal cans if moisture is present (nitro compounds can be corrosive to some

metals over long durations).

Labeling: Apply a hazardous waste label.

Constituents: "2-Methoxy-4'-nitrobenzophenone"[1][2]

Hazards: "Toxic, Irritant"

Segregation: Place the container in the "Solid Organic Waste" satellite accumulation area.

Destruction: The waste contractor must incinerate this via a licensed TSDF (Treatment,

Storage, and Disposal Facility).

Scenario B: Disposal of Mother Liquor (Synthesis
Waste)
If you have synthesized this compound, the filtrate likely contains unreacted starting materials

(e.g., 4-nitrobenzoyl chloride or 2-methoxybenzene derivatives).[1]

pH Check: Ensure the waste solution is Neutral (pH 6-8).

Why? If the reaction used Aluminum Chloride (

) or other Lewis acids, quenching can leave the solution highly acidic. Acidic organic waste
can polymerize or react violently in storage drums.

Solvent Segregation:

If solvent was Dichloromethane (DCM): Pour into Halogenated waste carboy.
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If solvent was Ethyl Acetate/Hexane: Pour into Non-Halogenated waste carboy.

Precipitation Risk: High concentrations may crystallize in the waste drum. Rinse the vessel

with a small amount of Acetone to ensure all solids are transferred to the liquid waste

stream.

Scenario C: Spill Cleanup (Bench Scale)
PPE: Nitrile gloves (double gloved), lab coat, safety goggles.

Containment: Do not dry sweep (creates dust). Cover the spill with a solvent-dampened pad

(acetone or ethanol) or use a dedicated spill pillow.[1]

Decontamination: Wipe the surface with a mild detergent solution followed by water. The

yellow color is a visual indicator; clean until no yellow residue remains on the wipe.

Disposal: Place all wipes and pads into a sealed bag, then into the "Solid Hazardous Debris"

bin.

Safety & Handling Protocol (Self-Validating System)
A "self-validating" safety system means the protocol itself provides visual or logical checks to

prevent error.[1]
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Component Protocol Validation Check

PPE (Gloves)

Nitrile (0.11mm) for solids.[1]

Laminate (Silver Shield) for

dissolved concentrates.

Check: If gloves turn yellow,

permeation has occurred.

Change immediately.

Engineering Controls Handle only in a Fume Hood.

Check: Use a tissue at the

sash opening to verify inward

airflow before opening the

container.

Storage
Store in Amber Glass away

from light.

Check: If the solid turns from

bright yellow to brown/orange,

photo-degradation has

occurred.[1] Dispose of as

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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